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Compound of Interest

Compound Name:
cyclo[N(Me)Ala-bAla-D-OLeu-D-

Pro-Ile-DL-N(Me)Val]

Cat. No.: B8128621

Get Quote

Engineering the Next Generation of Ionophoric Therapeutics

Executive Summary
Cyclic hexadepsipeptides, typified by Enniatins and Beauvericin, represent a privileged scaffold

in natural product chemistry.[1][2] Characterized by a hexameric ring of alternating

-methylated amino acids and

-hydroxy acids, these compounds exhibit potent ionophoric activity, facilitating cation transport
across biological membranes. While their natural cytotoxicity presents a barrier to systemic
use, their potential as payloads for Antibody-Drug Conjugates (ADCs) and antimicrobial agents
against multidrug-resistant (MDR) pathogens is immense. This guide outlines the structural
logic, synthetic protocols, and mechanistic underpinnings required to develop therapeutic
analogues.

Structural Biology & Pharmacophore Analysis
The core pharmacophore of this class is the 18-membered macrocyclic ring. Unlike typical

cyclic peptides, the inclusion of hydroxy acids creates depside (ester) linkages, alternating with
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amide bonds.[3]

The "Alternating" Scaffold
The general structure follows the sequence: -[N-Me-AA]-[D-Hiv]-[N-Me-AA]-[D-Hiv]-[N-Me-AA]-

[D-Hiv]- cyclized head-to-tail.

-Methylation: Critical for locking the backbone into a specific conformation. It removes the
hydrogen bond donor capability of the amide, increasing lipophilicity and membrane
permeability.

D-Hydroxyisovaleric Acid (D-Hiv): The most common hydroxy acid component. It provides

the oxygen atoms necessary for coordinating cations within the ring.

Structure-Activity Relationship (SAR)
Structural Feature Modification Biological Consequence

Ring Size
Expansion to

octadepsipeptides

Loss of specific cation

selectivity; often reduced

potency.

-Methyl Group Removal (NH)
Drastic reduction in solubility;

loss of "ion trap" conformation.

Side Chains (R)
Isopropyl (Val)

Benzyl (Phe)

Shift from Enniatin-like

(antibacterial) to Beauvericin-

like (insecticidal/cytotoxic).

Stereochemistry L-Hiv instead of D-Hiv

Disruption of the pseudo-C3

symmetry; failure to coordinate

ions.

Mechanism of Action: Ionophoric Toxicity
The therapeutic potency of enniatins and beauvericin stems from their ability to act as

ionophores.[1][2][4] They insert into the lipid bilayer and form cation-selective channels or

carriers.

The Mitochondrial Cascade
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Membrane Insertion: The lipophilic exterior allows integration into the plasma and

mitochondrial membranes.

Cation Influx: The molecule complexes with monovalent cations (K

, Na

) or divalent cations (Ca

), transporting them down their electrochemical gradient.

Depolarization: The influx of ions dissipates the transmembrane potential (

).

Apoptosis: Loss of

triggers the release of Cytochrome

, activating the Caspase-3/7 cascade.

Pathway Visualization
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Figure 1: Mechanism of action showing the progression from ionophoric membrane insertion to

mitochondrial dysfunction and apoptosis.

Synthetic Methodologies: Solid-Phase Strategy
While fermentation of Fusarium species yields natural enniatins, generating novel analogues

requires Solid-Phase Peptide Synthesis (SPPS). The synthesis is challenging due to the

weaker ester bonds and the steric hindrance of

-methylated residues.

Protocol: SPPS of Hexadepsipeptides
Objective: Synthesize a Beauvericin analogue. Resin: 2-Chlorotrityl Chloride (2-CTC) Resin

(prevents diketopiperazine formation).[5]

Step 1: Resin Loading (First Hydroxy Acid)
Dissolve D-Hydroxyisovaleric acid (D-Hiv) (1.2 eq) in dry DCM.

Add DIPEA (4 eq) and add to 2-CTC resin.

Agitate for 2 hours. Cap unreacted sites with MeOH/DIPEA/DCM (1:2:17).

Step 2: Ester Bond Formation (The Critical Step)
Standard amide coupling reagents (HATU/HBTU) often fail to form the ester bond efficiently.

Reagents: Use DIC (Diisopropylcarbodiimide) and DMAP (Dimethylaminopyridine).

Procedure: Dissolve Fmoc-

-Me-AA-OH (3 eq) and DIC (3 eq) in DCM/DMF (1:1).

Add catalytic DMAP (0.1 eq) and add to the resin-bound hydroxy acid.

Time: 2 x 2 hours (Double coupling is mandatory).

Step 3: Amide Bond Formation (
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-Methyl Coupling)
Coupling to an N-methylated amine is sterically hindered.

Deprotection: 20% Piperidine in DMF (2 x 5 min).

Coupling: Use HATU (High-efficiency coupling reagent) and HOAt.

Dissolve Fmoc-D-Hiv-OH (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF. Add DIPEA (6 eq).

React for 3 hours.

Step 4: Macrocyclization
Cleavage: Treat resin with 20% HFIP (Hexafluoroisopropanol) in DCM to cleave the

protected linear precursor. Do not use TFA yet.

Cyclization: Dilute the linear peptide to <1 mM in DCM (high dilution prevents

polymerization).

Add PyBOP (3 eq), HOBt (3 eq), and DIPEA (6 eq). Stir for 24-48 hours.

Synthetic Workflow Diagram

2-CTC Resin
Load D-Hiv
(DIPEA/DCM)

Ester Bond
(Fmoc-N-Me-AA + DIC/DMAP)
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Figure 2: Solid-phase synthesis workflow highlighting the alternating ester/amide coupling

cycles.

Therapeutic Applications & Toxicology[3]
The Toxicity Bottleneck
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The primary limitation of enniatins is their lack of selectivity between microbial and mammalian

membranes.

Cytotoxicity: IC50 values in HepG2 (liver) and Caco-2 (intestinal) cells are often in the low

micromolar range (1–5 µM).

Immunotoxicity: Suppression of T-cell proliferation has been observed.

Emerging Therapeutic Strategies
To harness the potency while mitigating toxicity, current research focuses on:

Antibody-Drug Conjugates (ADCs): Conjugating enniatin analogues to monoclonal

antibodies allows targeted delivery to tumor cells, minimizing systemic exposure.

Nanocarriers: Encapsulation in liposomes or polymeric nanoparticles to improve the

therapeutic index.

Synergistic Combinations: Using low-dose beauvericin to reverse Multidrug Resistance

(MDR) in cancer cells by inhibiting P-glycoprotein (P-gp) efflux pumps.

Comparative Potency Data
Compound Target IC50 / MIC Mechanism Note

Enniatin B
Staphylococcus

aureus
2–8 µg/mL

Membrane

depolarization

Beauvericin
HCT-116 (Colon

Cancer)
1.8 µM

Apoptosis

(Mitochondrial)

Enniatin A1 HepG2 (Hepatocytes) 3.2 µM Toxicity Marker

Analytical Characterization
Validating the synthesis of cyclic hexadepsipeptides requires specific analytical checkpoints.

LC-MS/MS:

Linear vs. Cyclic: The mass is identical (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8128621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Da is NOT observed because the linear precursor is cleaved as a carboxylic acid/alcohol,
so cyclization loses one water molecule).

Fragmentation: Look for the sequential loss of the hydroxy acid fragments (

Da for Hiv).

NMR Spectroscopy (

H):

Absence of NH Signals: Due to

-methylation, the amide region (7.0–9.0 ppm) should be largely silent, except for potential
impurities.

N-Methyl Singlets: Distinct singlets around 3.0–3.3 ppm corresponding to the

-Me groups.

Alpha-Protons: The

-protons of the hydroxy acids appear downfield (4.5–5.5 ppm) due to the ester linkage.

References
Toxicity & Mechanism: Hasuda, A. L., & Bracarense, A. P. F. R. L. (2024).[6] Toxicity of the

emerging mycotoxins beauvericin and enniatins: A mini-review. Toxicon.

Structure-Activity Relationship: Afeiche, G., et al. (2019).[7][8] Comparative Structure-Activity

Analysis of the Antimicrobial Activity, Cytotoxicity, and Mechanism of Action of the Fungal

Cyclohexadepsipeptides Enniatins and Beauvericin. Toxins.

Biosynthesis & Properties: Krizova, L., et al. (2021). Mycotoxins Beauvericin and Enniatins.

[1][2][4][8][9][10][11][12] Encyclopedia MDPI.

Synthetic Strategy (Hydrazide Method): Liu, Y., et al. (2025).[13] Synthesis of Cyclic

Hexapeptides via the Hydrazide Method and Evaluation of Their Antibacterial Activities.

Molecules. (Note: Generalized protocol adaptation)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/publication/375916111_Toxicity_of_the_emerging_mycotoxins_beauvericin_and_enniatins_A_mini-review
https://scholarworks.aub.edu.lb/items/a7e8927e-7d91-4c5a-8251-32f3a108696c
https://www.mdpi.com/2072-6651/11/9/514
https://pubmed.ncbi.nlm.nih.gov/38013058/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12085332/
https://www.ovid.com/journals/toxic/abstract/10.1016/j.toxicon.2023.107534~toxicity-of-the-emerging-mycotoxins-beauvericin-and?redirectionsource=fulltextview
https://www.mdpi.com/2072-6651/11/9/514
https://encyclopedia.pub/entry/6979
https://www.researchgate.net/publication/325359210_In_vivo_toxicity_and_genotoxicity_of_beauvericin_and_enniatins_Combined_approach_to_study_in_vivo_toxicity_and_genotoxicity_of_mycotoxins_beauvericin_BEA_and_enniatin_B_ENNB
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269041/
https://www.jstage.jst.go.jp/article/foodsafetyfscj/13/4/13_D-25-00018/_html/-char/en
https://www.mdpi.com/1420-3049/30/11/2444
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8128621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Delivery: Rupa, C., et al. (2025).[14] Unlocking the Therapeutic Potential of Cyclic

Peptide-Based Nanocarriers for Enhanced Colon Cancer Treatment. Protein Journal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8128621/docs#technical-guide-cyclic-
hexadepsipeptide-fungal-metabolite-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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